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Compound of Interest

Compound Name: Isopropyl methanesulfonate

Cat. No.: B049304

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Isopropyl Methanesulfonate (IMS), a potent alkylating agent that
requires stringent safety protocols.

Isopropyl methanesulfonate is a clear, colorless liquid that is harmful if swallowed and
causes irritation to the eyes, skin, and respiratory tract.[1] It is also a suspected carcinogen and
mutagen, necessitating careful handling to minimize exposure.[2][3][4] Adherence to the
following operational and disposal plans is critical for the safety of all laboratory personnel.

Engineering Controls and Personal Protective
Equipment (PPE)

When working with Isopropyl Methanesulfonate, a combination of engineering controls and
personal protective equipment is essential. Facilities must be equipped with an eyewash
station and a safety shower.[1][5] Work should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to keep airborne concentrations low.[1][4][5]

A comprehensive personal protective equipment strategy is your first line of defense against
exposure.
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Body Part

Personal Protective
Equipment

Specifications and
Recommendations

Eyes/Face

Chemical Splash Goggles,
Face Shield

Goggles should be worn to
prevent splashes. A face shield
should be used in conjunction
with goggles when there is a

higher risk of splashing.[1][6]

Skin

Appropriate Protective Gloves

Wear chemical-resistant
gloves. While specific
breakthrough times are not
readily available, butyl rubber
or nitrile gloves are generally
recommended for handling
solvents.[1][6][7] Always
inspect gloves for tears or

holes before use.

Body

Appropriate Protective
Clothing

Wear a lab coat or other
protective clothing to prevent
skin exposure.[1][5] For tasks
with a higher risk of splashes,
chemical-resistant aprons or

suits may be necessary.

Respiratory

Respirator (if needed)

A NIOSH/MSHA-approved
respirator should be used if
ventilation is inadequate or if
workplace conditions warrant
it.[1][4] A respiratory protection
program that meets OSHA 29
CFR 1910.134 and ANSI
Z88.2 requirements must be
followed.[1]

Procedural Guidance for Safe Handling and Storage

Handling:
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Always wash hands thoroughly after handling Isopropyl Methanesulfonate.[1][5]

Avoid contact with eyes, skin, and clothing.[1][5]

Keep the container tightly closed when not in use.[1][5]

Avoid ingestion and inhalation.[1][5]

Use non-sparking tools to prevent ignition sources.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[1][5]

Keep refrigerated at temperatures below 4°C (39°F).[1][5]

Store in a tightly closed container.[1]

Store away from incompatible materials such as strong oxidizing agents.[1][4]

Emergency and Disposal Protocols

Immediate and appropriate action during an emergency is critical.
First Aid Measures:

o Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate medical attention.[1][4]

o Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.[5] Seek medical attention if irritation develops or persists.

[1]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[1]5]
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« Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[1][5]

Spill Response: In the event of a spill, follow a clear and practiced response plan.
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Initial Actions
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\ 4
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\ 4
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(e.g., vermiculite, sand)

\

Absorb the Spilled Material

\

Collect Absorbed Material into a Suitable Container

Decontaminat;;)n & Disposal

Decontaminate the Spill Area

\

Dispose of Waste as Hazardous

\

Report the Incident

Click to download full resolution via product page

Figure 1. Workflow for handling an Isopropyl Methanesulfonate spill.
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Disposal: Dispose of Isopropyl Methanesulfonate and any contaminated materials as
hazardous waste in accordance with federal, state, and local regulations.[1][2] Do not allow the
chemical to enter drains or waterways.[1][3][5] Chemical waste generators must determine
whether a discarded chemical is classified as a hazardous waste.[1] It is crucial to consult with
your institution's environmental health and safety department for specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b049304#personal-protective-equipment-for-handling-
isopropyl-methanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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